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Cat. No.: B15540860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromodomain-containing protein 4 (BRD4), a member of the Bromodomain and Extra-Terminal

domain (BET) family, is a critical regulator of gene expression.[1] Its involvement in various

cancers and inflammatory diseases has made it a significant target for therapeutic intervention.

[1][2] Unlike traditional small-molecule inhibitors that only block the function of a protein, BRD4

degraders are designed to eliminate the BRD4 protein from the cell entirely.[1] This is

accomplished through targeted protein degradation, a powerful strategy that utilizes the cell's

own ubiquitin-proteasome system.[3]

This document provides detailed application notes and protocols for the preparation and use of

two distinct compounds referred to as BRD4 degrader-2: a PROTAC (Proteolysis Targeting

Chimera) that recruits the E3 ubiquitin ligase Cereblon, and a covalent molecular glue that

recruits the E3 ubiquitin ligase RNF126.

Mechanism of Action
BRD4 degraders function by inducing proximity between BRD4 and an E3 ubiquitin ligase. This

induced proximity leads to the ubiquitination of BRD4, marking it for degradation by the

proteasome.[3]
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BRD4 Degrader-2 (PROTAC): This bifunctional molecule consists of a ligand that binds to

BRD4 and another ligand that binds to the E3 ubiquitin ligase Cereblon (CRBN), connected by

a linker.[4] The formation of a ternary complex between BRD4, the PROTAC, and Cereblon

facilitates the transfer of ubiquitin to BRD4, leading to its degradation.[3]

BRD4 Degrader-2 (Molecular Glue): This covalent monovalent molecule induces a ternary

complex between BRD4 and the E3 ligase RNF126.[5] By doing so, it "glues" the two proteins

together, resulting in the ubiquitination and subsequent degradation of both the long and short

isoforms of BRD4.[5]

Quantitative Data Summary
The following table summarizes the available quantitative data for both BRD4 degrader-2
compounds.

Parameter
BRD4 Degrader-2
(PROTAC)

BRD4 Degrader-2
(Molecular Glue)

Reference

Target E3 Ligase Cereblon (CRBN) RNF126 [4][5]

CAS Number 2185795-53-1 3036530-43-2 [4][5]

IC50 (BRD4 BD1) 14.2 nM Not Reported [4]

IC50 (Cell Growth,

THP-1)
1.83 ± 0.016 µM Not Reported [4]

Signaling Pathway and Experimental Workflow
BRD4 Degradation Pathway (PROTAC)
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Mechanism of BRD4 Degrader-2 (PROTAC)
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Mechanism of BRD4 Degrader-2 (Molecular Glue)
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Workflow for Preparing BRD4 Degrader-2 Stock Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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